Cas no 2155855-04-0 ((3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride)

• Product name: (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride
• CAS No: 2155855-04-0
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5037332
• PubChem ID: 132368232

(3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride

• Inchi： 1S/C11H13F2N.ClH/c12-11(13)6-10(7-11,8-14)9-4-2-1-3-5-9;/h1-5H,6-8,14H2;1H
• InChI Key： LVRIWWUDCBVQJS-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(C2C=CC=CC=2)(CN)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 26

Additional information on (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride

Comprehensive Guide to (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride (CAS No. 2155855-04-0)

(3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride (CAS No. 2155855-04-0) is a specialized organic compound with a unique cyclobutyl core structure. This compound has gained attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of difluoro groups and a phenyl ring enhances its reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride features a cyclobutane ring substituted with two fluorine atoms and a phenyl group, along with an amine hydrochloride functional group. This combination of structural elements contributes to its stability and solubility, which are critical for its use in various laboratory applications. Researchers are particularly interested in its potential as a building block for more complex molecules in medicinal chemistry.

In recent years, the demand for fluorinated compounds like (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride has surged due to their role in the development of bioactive molecules. Fluorine atoms are known to improve metabolic stability and binding affinity, making them a key focus in drug design. This compound is often explored in the synthesis of small-molecule inhibitors and probe molecules for biological studies.

From a market perspective, (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride is primarily supplied by specialized chemical manufacturers and research suppliers. Its applications span across academic research, pharmaceutical development, and material science. The compound is typically available in small quantities for laboratory use, with purity levels tailored to meet the needs of high-precision experiments.

One of the most frequently asked questions about (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride is its synthetic route. The compound is usually prepared through multi-step organic synthesis, involving cyclobutane ring formation, fluorination, and amine functionalization. Researchers often optimize these steps to achieve higher yields and purity, which are essential for downstream applications.

Another area of interest is the safety and handling of (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound’s physicochemical properties, such as melting point and solubility, are well-documented, aiding in its safe storage and usage.

The future prospects of (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride are promising, particularly in the field of targeted drug delivery and enzyme inhibition. Its structural versatility allows for modifications that can enhance its efficacy in specific biological systems. As precision medicine continues to evolve, compounds like this are expected to play a pivotal role in the development of next-generation therapeutics.

In summary, (3,3-Difluoro-1-phenylcyclobutyl)methanamine hydrochloride (CAS No. 2155855-04-0) is a highly versatile and scientifically significant compound. Its applications in pharmaceutical research, chemical synthesis, and material science make it a valuable asset for researchers and industry professionals alike. With ongoing advancements in fluorine chemistry, its relevance is only expected to grow in the coming years.